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Potassium isobutylparaben (CAS 32314-53-7) is the potassium salt of isobutylparaben, a
member of the paraben family of preservatives.[1] Like its parent compound, it is utilized for its
antimicrobial and antifungal properties. While effective, the broader class of parabens, and
isobutylparaben in particular, has come under significant scientific and regulatory scrutiny,
primarily concerning its potential as an endocrine-disrupting chemical (EDC).[2][3]

This guide moves beyond a standard Safety Data Sheet (SDS) to provide a comprehensive
technical and safety profile. Given that a standardized, universally accepted SDS for this
specific salt is not readily available, this document synthesizes data from studies on
isobutylparaben and related compounds. It aims to equip researchers and drug development
professionals with the in-depth knowledge required to handle this chemical safely, understand
its toxicological profile, and be aware of its complex regulatory landscape. The focus is not just
on procedural steps but on the scientific rationale underpinning these recommendations,
ensuring a culture of informed safety and experimental integrity.

Section 1: Chemical Identification
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Identifier

Data

Chemical Name

Potassium isobutyl 4-oxidobenzoate

Synonyms Potassium Isobutylparaben
CAS Number 32314-53-7
Molecular Formula C11H13KO3[1]

Molecular Weight

232.32 g/mol [1]

Parent Compound

Isobutylparaben (CAS: 4247-02-3)[1]

Chemical Structure

(Depicting the potassium salt of isobutyl p-

hydroxybenzoate)

Section 2: Hazard Identification and Analysis

The hazard profile is constructed from data on the parent compound, isobutylparaben, and

general safety principles for potassium salts. The most significant long-term hazard is the

potential for endocrine disruption.

GHS Classification (Inferred)

Skin Irritation: Category 2

Eye Irritation: Category 2A

GHS Label Elements

» Pictogram:

» Signal Word:Warning

e Hazard Statements:

Specific Target Organ Toxicity (Single Exposure): Category 3 (Respiratory system)

Chronic Hazard: Potential Endocrine Disruptor[2][4]
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o H315: Causes skin irritation.
o H319: Causes serious eye irritation.[5]

o H335: May cause respiratory irritation.

e Supplemental Hazard Information:

o Suspected of damaging the endocrine system. Prolonged or repeated exposure may affect
the reproductive system.[4][6][7]

Caption: Key acute and chronic hazard classifications for Potassium Isobutylparaben.

Section 3: First-Aid Measures: A Self-Validating
Protocol

Immediate and appropriate first aid is critical. The following steps are designed to mitigate
exposure and should be followed by seeking professional medical attention.

Core Principle: The primary goal is to remove the substance from the point of contact and
prevent further absorption or irritation.
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Exposure Route

Protocol

Scientific Rationale

Inhalation

1. Immediately move the
individual to fresh air.2. Keep
the person at rest in a position
comfortable for breathing.3. If
breathing is difficult, provide
oxygen. If not breathing, begin
artificial respiration.4. Seek

immediate medical attention.

[8]

Removes the individual from
the source of exposure,
preventing further inhalation of
irritant dust. Resting reduces

metabolic demand.

Skin Contact

1. Immediately remove all
contaminated clothing.2. Flush
the affected skin with copious
amounts of soap and water for
at least 15 minutes.[8][9]3. If
skin irritation persists, seek

medical attention.[5]

Water and soap physically
remove the powder. Prolonged
rinsing ensures complete
removal and helps soothe

irritation.

Eye Contact

1. Immediately flush eyes with
plenty of water for at least 15
minutes, occasionally lifting the
upper and lower eyelids.[5]
[9]2. Remove contact lenses if
present and easy to do.
Continue rinsing.[5]3. Seek
immediate medical attention

from an ophthalmologist.

Mechanical flushing is the only
effective way to remove solid
particulates from the eye and
dilute the chemical, minimizing
damage to the cornea and

conjunctiva.

Ingestion

1. Do NOT induce vomiting.
[8]2. Rinse the mouth
thoroughly with water.[5]3.
Have the conscious person
drink one or two glasses of
water to dilute the
substance.4. Seek immediate

medical attention.[8]

Inducing vomiting can cause
further damage to the
esophagus. Dilution can help
reduce gastrointestinal

irritation.
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Section 4: Handling and Storage: Proactive
Exposure Prevention

Safe handling protocols are the primary barrier against chemical exposure.

Detailed Handling Protocol

Risk Assessment: Before use, conduct a risk assessment for the specific procedure (e.g.,
weighing, preparing solutions).

Ventilation: Always handle the solid powder in a well-ventilated area, preferably within a
chemical fume hood or using local exhaust ventilation.[9] This is critical to prevent the
generation and inhalation of airborne dust, which can cause respiratory irritation.

Personal Protective Equipment (PPE): Wear appropriate PPE as detailed in Section 5.
Gloves must be inspected for integrity before use.[10]

Dispensing: When weighing or transferring the powder, use spark-proof tools and techniques
that minimize dust generation (e.g., careful scooping rather than pouring from a height).[8]

Hygiene: Wash hands and face thoroughly after handling and before breaks or leaving the
laboratory.[5][10] Avoid eating, drinking, or smoking in areas where the chemical is handled.

Storage Conditions

Container: Keep the container tightly closed to prevent contamination and absorption of
moisture.[5][9][11]

Environment: Store in a cool, dry, and well-ventilated place.[5][9][11]

Incompatibilities: Store away from strong oxidizing agents.[11]
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Caption: Step-by-step workflow for the safe handling of Potassium Isobutylparaben.
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Section 5: Exposure Controls and Personal

Protection

Engineering controls and PPE work in tandem to minimize exposure.

Control Type

Specification

Rationale

Engineering Controls

Ventilation: Use a chemical
fume hood or local exhaust
ventilation when handling the
solid form.[9][10]

Maintains airborne
concentrations below any
potential irritation threshold

and minimizes inhalation risk.

Eye/Face Protection

Safety Glasses with Side
Shields or Goggles: Required
for all handling procedures.
Use a face shield for tasks with

a high splash potential.[10]

Protects against irritation or
serious injury from airborne
dust or splashes. Conforms to
OSHA 29 CFR 1910.133.

Skin Protection

Gloves: Nitrile or other
chemically resistant gloves.
Inspect before use.[10]Lab
Coat/Clothing: Wear a lab coat

and closed-toe shoes.[8]

Prevents skin contact, which
can cause irritation. A lab coat
protects personal clothing from

contamination.

Respiratory Protection

Not typically required if
engineering controls are
effective. If dust levels are high
or ventilation is inadequate,
use a NIOSH-approved
particulate respirator (e.g.,
N95).[8][11]

Provides a final barrier against
inhalation of irritant dust. Use
should be part of a formal

respiratory protection program.

Section 6: Toxicological Profile: An In-Depth

Analysis

The toxicology of Potassium Isobutylparaben is primarily understood through studies of its

parent compound, isobutylparaben. The primary concern for researchers and drug developers
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is its activity as an endocrine disruptor, which could potentially confound experimental results in

sensitive biological systems.

Acute Toxicity

Parabens as a class exhibit low acute toxicity. The oral LD50 for related parabens is generally

greater than 2000 mg/kg in animal models, indicating low risk from a single, acute exposure.
[12]

Dermal and Ocular Irritation

Dermal: Studies in rats have shown that dermal application of isobutylparaben can lead to
skin damage, including epidermal hyperplasia and hyperkeratosis.[4] A 28-day dermal
toxicity study in rats identified a No-Observed-Adverse-Effect Level (NOAEL) for skin
hyperkeratosis of 50 mg/kg bw/day.[3]

Ocular: While specific data for isobutylparaben is limited, chemical powders can cause
mechanical irritation, and related compounds are classified as causing serious eye irritation.

[5]

Chronic Toxicity and Endocrine Disruption

This is the most significant area of toxicological concern.

Estrogenic Activity: Isobutylparaben has demonstrated estrogenic activity both in vitro and in
vivo.[4] It can bind to human estrogen receptors, with an affinity that is orders of magnitude
lower than estradiol but stronger than shorter-chain parabens like methylparaben.[13][14]
This estrogenic effect has been observed in uterotrophic assays in rodents.[4][14]

Developmental and Reproductive Toxicity: Studies have raised concerns about effects on the
male reproductive system. Maternal exposure to parabens during gestation and lactation has
been linked to reduced sperm counts in male offspring in rat studies.[6][7][15]
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Implication for

Toxicological Endpoint Result/Finding
Researchers
Potential to interfere with
Binds to human estrogen hormone-sensitive assays or
) o receptors a and (.[13][14] cell lines (e.g., breast cancer
Estrogenic Activity

Shows estrogenic response in cells). Results from such
uterotrophic assays.[4] experiments should be
interpreted with caution.

) Highlights the importance of
Maternal exposure in rats _
. ) stringent exposure controls for
Reproductive Effects linked to reduced sperm )
) ] all personnel, particularly those
counts in offspring.[6][7] )
of reproductive age.

Reinforces the need for

] consistent use of gloves and
o NOAEL (hyperkeratosis) of 50 ) ]
Dermal Toxicity (Rat) good hygiene to prevent skin
mg/kg/day.[3] ]
exposure and potential

sensitization.

Section 7: Regulatory Status and Global
Implications

The regulatory landscape for isobutylparaben is restrictive and evolving, reflecting the scientific
concerns about its safety. This is a critical consideration for any research aimed at commercial
drug or cosmetic development.

o European Union: The EU has banned the use of isobutylparaben (along with several other
parabens) as a preservative in cosmetic products under the EU Cosmetic Regulation.[7]

o United States: While there is no federal ban, several states have taken action.

o California: Prohibits isobutylparaben as an ingredient in cosmetic products sold in the
state.[16]
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o Vermont & Others: A growing number of states have enacted or proposed legislation to
ban or restrict the use of isobutylparaben in cosmetics and personal care products.[16][17]

Implication: The use of Potassium Isobutylparaben in any formulation intended for human use,
particularly in cosmetics or as a pharmaceutical excipient, faces significant regulatory hurdles
and is prohibited in major markets. Its use should be confined to well-controlled laboratory
research.

References

» Amended Safety Assessment of Parabens as Used in Cosmetics - CIR Report Data Sheet.
(2019). Cosmetic Ingredient Review. [Link]

o Safety Assessment of Parabens as Used in Cosmetics. (2018). Cosmetic Ingredient Review.
[Link]

e |sobutyl paraben, CAS no. 4247-02-3 - Endocrine Disruptor List. Danish Centre on
Endocrine Disrupters. [Link]

e EWG Skin Deep® | What is ISOBUTYLPARABEN. Environmental Working Group. [Link]
» Potassium isobutyl 4-oxidobenzoate. PubChem, National Institutes of Health. [Link]

o State Survey of Laws Regulating Cosmetic Ingredients. (2024). Haynes Boone. [Link]

e ISOBUTYLPARABEN. Ataman Kimya. [Link]

e Parabens: Human health tier Il assessment. (2015). Australian Government, Department of
Health. [Link]

o Final Amended Report on the Safety Assessment of Methylparaben, Ethylparaben,
Propylparaben, Isopropylparaben, Butylparaben, Isobutylparaben, and Benzylparaben as
used in Cosmetic Products. (2008). International Journal of Toxicology. [Link]

o Amended Safety Assessment of Parabens as Used in Cosmetics - CIR Report Data Sheet.
(2018). Cosmetic Ingredient Review. [Link]

© 2026 BenchChem. All rights reserved. 10/13 Tech Support


https://www.haynesboone.com/-/media/project/haynesboone/haynesboone/pdfs/alert-pdfs/state-survey-of-laws-regulating-cosmetic-ingredients.pdf?rev=da43ccd295a240a2a18f27040ca58372&hash=B4A41D67EC198A99251E8F70FE015D15
https://www.crowell.com/a/web/nu3HTZoVtbWagW5YqaSQrQ/chart-state-laws-banning-the-use-of-ingredients-in-cosmetic-products.pdf
https://www.cir-safety.org/sites/default/files/parabe012019FR.pdf
https://www.cir-safety.org/sites/default/files/paraben_report.pdf
https://cend.dk/files/DK-isobutyl-paraben-4247-02-3.pdf
https://www.ewg.org/skindeep/ingredients/703199-ISOBUTYLPARABEN/
https://www.benchchem.com/product/b12647421/docs?utm_src=pdf-body#introduction-a-proactive-approach-to-the-safety-of-potassium-isobutylparaben
https://pubchem.ncbi.nlm.nih.gov/compound/23696795
https://www.haynesboone.com/-/media/files/publications/2024/state-survey-of-laws-regulating-cosmetic-ingredients.ashx
https://www.ataman-kimya.com/isobutylparaben_u27511/
https://www.industrialchemicals.gov.au/sites/default/files/Parabens_Human%20health%20tier%20II%20assessment.pdf
https://www.researchgate.net/publication/23249033_Final_Amended_Report_on_the_Safety_Assessment_of_Methylparaben_Ethylparaben_Propylparaben_Isopropylparaben_Butylparaben_Isobutylparaben_and_Benzylparaben_as_used_in_Cosmetic_Products
https://online.personalcarecouncil.org/ctfa-static/online/lists/cir-pdfs/pr633.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12647421?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

+ Kim, M.J., et al. (2015). Toxicological evaluation of isopropylparaben and isobutylparaben
mixture in Sprague-Dawley rats following 28 days of dermal exposure. Regulatory Toxicology
and Pharmacology. [Link]

¢ Isobutyl nitrite Material Safety Data Sheet. (2006). Cole-Parmer. [Link]

+ Final Amended Report on the Safety Assessment of Parabens. (2008). Cosmetic Ingredient
Review. [Link]

e Potassium Sorbate Safety Data Sheet. ChemSupply Australia. [Link]

e Cosmetic Products — List of Banned Ingredients by State. Crowell & Moring LLP. [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Potassium isobutyl 4-oxidobenzoate | C11H13KO3 | CID 23696795 - PubChem
[pubchem.ncbi.nlm.nih.gov]

e 2. ewg.org [ewg.org]

o 3. Toxicological evaluation of isopropylparaben and isobutylparaben mixture in Sprague-
Dawley rats following 28 days of dermal exposure - PubMed [pubmed.ncbi.nim.nih.gov]

. edlists.org [edlists.org]

. tcichemicals.com [tcichemicals.com]
. cir-safety.org [cir-safety.org]

. cir-safety.org [cir-safety.org]

. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

°
(o] (o] ~ (o2} ol e

. chemsupply.com.au [chemsupply.com.au]
e 10. weizmann.ac.il [weizmann.ac.il]

e 11. fishersci.com [fishersci.com]

© 2026 BenchChem. All rights reserved. 11/13 Tech Support


https://pubmed.ncbi.nlm.nih.gov/26359141/
https://www.coleparmer.com/sds/25/ACR25104.htm
https://www.cir-safety.org/sites/default/files/paraben_final_amended_report.pdf
https://www.chemsupply.com.au/documents/PL102_AU.pdf
https://www.crowell.com/en/insights/client-alerts/cosmetic-products-list-of-banned-ingredients-by-state
https://www.benchchem.com/product/b12647421?utm_src=pdf-custom-synthesis#bc-rfq
https://pubchem.ncbi.nlm.nih.gov/compound/Potassium-isobutyl-4-oxidobenzoate
https://pubchem.ncbi.nlm.nih.gov/compound/Potassium-isobutyl-4-oxidobenzoate
https://www.ewg.org/skindeep/ingredients/703160-ISOBUTYLPARABEN/
https://pubmed.ncbi.nlm.nih.gov/26359141/
https://pubmed.ncbi.nlm.nih.gov/26359141/
https://edlists.org/sites/edlists.org/files/media/document/Isobutyl%20paraben.pdf
https://www.tcichemicals.com/BE/en/sds/S0057_EU_6N.pdf
https://www.cir-safety.org/sites/default/files/parabe092019FR.pdf
https://www.cir-safety.org/sites/default/files/parabe092018TAR.pdf
https://pim-resources.coleparmer.com/sds/23595.pdf
https://www.chemsupply.com.au/uploads/sds/ingredients/1CH8N.pdf
https://www.weizmann.ac.il/safety/sites/safety/files/uploads/Potassium.pdf
https://www.fishersci.com/store/msds?partNumber=AC291741000&productDescription=POTASSIUM+SORBATE+100GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12647421?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

e 12. industrialchemicals.gov.au [industrialchemicals.gov.au]
e 13. researchgate.net [researchgate.net]

e 14, cir-safety.org [cir-safety.org]

o 15. cir-safety.org [cir-safety.org]

e 16. haynesboone.com [haynesboone.com]

e 17. crowell.com [crowell.com]

o To cite this document: BenchChem. [Introduction: A Proactive Approach to the Safety of
Potassium Isobutylparaben]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12647421/docs#introduction-a-proactive-approach-
to-the-safety-of-potassium-isobutylparaben]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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